Cas no 94818-84-5 (phenacein)
phenacein structure
Product Name:phenacein
phenacein Chemical and Physical Properties
Names and Identifiers
-
- phenacein
- 6-hydroxy-3-oxo-5H-phenazine-1-carboxylic acid
- 3,6-Dihydroxy-1-phenazinecarboxylic acid
- 3,6-dihydroxy-1-phenazine carboxylic acid
- 1-Phenazinecarboxylic acid, 3,6-dihydroxy-
- 6-HYDROXY-3-OXO-3,5-DIHYDROPHENAZINE-1-CARBOXYLIC ACID
- CID 135532321
- 3,6-dihydroxyphenazine-1-carboxylic acid
- SCHEMBL7326602
- CHEBI:222740
- 94818-84-5
- DTXSID90915295
-
- Inchi: 1S/C13H8N2O4/c16-6-4-7(13(18)19)11-9(5-6)15-12-8(14-11)2-1-3-10(12)17/h1-5,16-17H,(H,18,19)
- InChI Key: NPAICBCRXGSAJJ-UHFFFAOYSA-N
- SMILES: OC1=CC=CC2=C1N=C1C=C(C=C(C(=O)O)C1=N2)O
Computed Properties
- Exact Mass: 256.04840674g/mol
- Monoisotopic Mass: 256.04840674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104
- XLogP3: 1.4
phenacein Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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